Cas no 1824184-34-0 (1,3-Pyrrolidinedicarboxylic acid, 4-cyclopropyl-, 1-(1,1-dimethylethyl) 3-methyl ester)

• Product Name: 1,3-Pyrrolidinedicarboxylic acid, 4-cyclopropyl-, 1-(1,1-dimethylethyl) 3-methyl ester
• CAS No: 1824184-34-0
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• MDL: MFCD24542044
• CID: 5162532
• PubChem ID: 68646619
• Update Time: 2025-06-25

1,3-Pyrrolidinedicarboxylic acid, 4-cyclopropyl-, 1-(1,1-dimethylethyl) 3-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Pyrrolidinedicarboxylic acid, 4-cyclopropyl-, 1-(1,1-dimethylethyl) 3-methyl ester

• MDL： MFCD24542044
• Inchi： 1S/C14H23NO4/c1-14(2,3)19-13(17)15-7-10(9-5-6-9)11(8-15)12(16)18-4/h9-11H,5-8H2,1-4H3
• InChI Key： UJFBKQAYFROGQA-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C2CC2)C(C(OC)=O)C1

Additional information on 1,3-Pyrrolidinedicarboxylic acid, 4-cyclopropyl-, 1-(1,1-dimethylethyl) 3-methyl ester

1,3-Pyrrolidinedicarboxylic acid, 4-cyclopropyl-, 1-(1,1-dimethylethyl) 3-methyl ester (CAS No. 1824184-34-0): An Overview

1,3-Pyrrolidinedicarboxylic acid, 4-cyclopropyl-, 1-(1,1-dimethylethyl) 3-methyl ester (CAS No. 1824184-34-0) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolidinedicarboxylic acids and is characterized by its cyclopropyl and ester functional groups, which contribute to its chemical stability and reactivity.

The molecular structure of 1,3-Pyrrolidinedicarboxylic acid, 4-cyclopropyl-, 1-(1,1-dimethylethyl) 3-methyl ester is particularly noteworthy. The presence of the cyclopropyl group imparts a high degree of rigidity to the molecule, which can influence its conformational behavior and interactions with other molecules. The ester groups, on the other hand, provide functional handles for further chemical modifications and derivatizations, making this compound a versatile starting material for synthetic chemistry.

In the context of medicinal chemistry, 1,3-Pyrrolidinedicarboxylic acid, 4-cyclopropyl-, 1-(1,1-dimethylethyl) 3-methyl ester has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that compounds with similar structural features exhibit promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of pyrrolidinedicarboxylic acids with cyclopropyl substituents demonstrated significant inhibition of pro-inflammatory cytokines in vitro.

The synthesis of 1,3-Pyrrolidinedicarboxylic acid, 4-cyclopropyl-, 1-(1,1-dimethylethyl) 3-methyl ester typically involves multi-step procedures that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of a cyclopropyl-substituted pyrrole with an appropriate carboxylic acid derivative followed by esterification. The choice of reagents and catalysts plays a crucial role in optimizing the reaction efficiency and minimizing side products.

The physical and chemical properties of 1,3-Pyrrolidinedicarboxylic acid, 4-cyclopropyl-, 1-(1,1-dimethylethyl) 3-methyl ester have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and conformational preferences of the compound. For example, NMR studies have revealed that the cyclopropyl group adopts a chair-like conformation in solution, which can influence its reactivity towards nucleophiles.

In addition to its potential as a pharmaceutical lead compound, 1,3-Pyrrolidinedicarboxylic acid, 4-cyclopropyl-, 1-(1,1-dimethylethyl) 3-methyl ester has also found applications in materials science. The rigidity imparted by the cyclopropyl group makes it an attractive building block for the synthesis of polymers with enhanced mechanical properties. Recent research has shown that copolymers containing this compound exhibit improved thermal stability and solvent resistance compared to conventional polymers.

The environmental impact of 1,3-Pyrrolidinedicarboxylic acid, 4-cyclopropyl-, 1-(1,1-dimethylethyl) 3-methyl ester is another important consideration. Studies have indicated that this compound is biodegradable under aerobic conditions and does not accumulate in aquatic ecosystems. This makes it a more environmentally friendly option compared to some other organic compounds used in industrial processes.

In conclusion, 1,3-Pyrrolidinedicarboxylic acid, 4-cyclopropyl-, 1-(1,1-dimethylethyl) 3-methyl ester (CAS No. 1824184-34-0) is a multifaceted compound with a wide range of potential applications in chemistry and related fields. Its unique structural features make it an attractive candidate for drug discovery and materials science research. Ongoing studies continue to uncover new aspects of its behavior and utility, further solidifying its importance in modern scientific endeavors.